Cas no 86853-91-0 (4H-Cyclopentadefchrysen-4-one)

• Product Name: 4H-Cyclopentadefchrysen-4-one
• CAS No: 86853-91-0
• MF: C₁₉H₁₀O
• MW: 254.282104969025
• CID: 729151
• Update Time: 2025-07-15

4H-Cyclopentadefchrysen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[def]chrysen-4-one
• 4H-Cyclopentadefchrysen-4-one

• Inchi： 1S/C19H10O/c20-15-6-4-12-8-14-9-13-3-1-2-11-5-7-16(17(12)10-15)19(14)18(11)13/h1-10H
• InChI Key： PYXDWUOPSZQMRQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CC3=CC4C=CC=C5C=CC(C2=C1)=C3C=45

Computed Properties

• Exact Mass: 254.073
• Monoisotopic Mass: 254.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 639.1°C at 760 mmHg
• Flash Point: 290°C
• Refractive Index: 1.803

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes

Additional information on 4H-Cyclopentadefchrysen-4-one

Introduction to 4H-Cyclopentadefchrysen-4-one (CAS No. 86853-91-0)

4H-Cyclopentadefchrysen-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 86853-91-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This tricyclic chromene derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the class of polycyclic aromatic heterocycles, which are widely studied for their diverse pharmacological properties.

The molecular structure of 4H-Cyclopentadefchrysen-4-one consists of a fused system of a cyclopentane ring, a benzene ring, and a chromenone moiety. This intricate arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications. The presence of the ketone group at the 4-position enhances its reactivity, facilitating further functionalization and derivatization for drug development purposes.

In recent years, there has been growing interest in polycyclic aromatic compounds due to their role as intermediates in synthesizing bioactive molecules. 4H-Cyclopentadefchrysen-4-one has been explored in various research studies for its potential applications in treating neurological disorders, inflammation, and cancer. Its ability to interact with multiple biological targets makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of 4H-Cyclopentadefchrysen-4-one is its structural similarity to natural products that exhibit significant biological activity. For instance, derivatives of chromenone have shown promise in preclinical studies as inhibitors of certain enzymes involved in disease pathways. The compound’s ability to modulate these pathways could lead to the development of new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 4H-Cyclopentadefchrysen-4-one more accurately. These computational models help in designing derivatives with enhanced properties, such as better solubility or improved metabolic stability. Such innovations are crucial for translating laboratory findings into viable clinical candidates.

The synthesis of 4H-Cyclopentadefchrysen-4-one involves multi-step organic reactions, typically starting from readily available precursors. The process often requires careful optimization to achieve high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to streamline the production process and improve scalability.

From a pharmaceutical perspective, the potential applications of 4H-Cyclopentadefchrysen-4-one are vast. Its structural features allow it to be modified in numerous ways, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successful in identifying lead molecules that can be further developed into drugs. Additionally, its role as a building block in medicinal chemistry underscores its importance in drug discovery pipelines.

The safety and regulatory aspects of working with 4H-Cyclopentadefchrysen-4-one are also critical considerations. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure worker safety and environmental protection. Researchers adhere to strict guidelines when handling this compound, including using appropriate personal protective equipment (PPE) and conducting experiments in well-ventilated areas.

In conclusion, 4H-Cyclopentadefchrysen-4-one (CAS No. 86853-91-0) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. Its exploration by scientists worldwide continues to uncover new possibilities for drug development. As research progresses, this compound is expected to play an increasingly important role in addressing various health challenges through innovative therapeutic strategies.